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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B14798972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the

indoline-based, metal-free organic sensitizer, D149 dye. Renowned for its high molar extinction

coefficient and its efficacy in dye-sensitized solar cells (DSSCs), understanding the solubility of

D149 in various organic solvents is critical for optimizing its performance in photovoltaic

applications and for its potential use in other research and development areas.[1][2]

Core Properties of D149 Dye
D149, also known as indoline dye D149, is a high-performance sensitizer in the field of

renewable energy, particularly in the fabrication of DSSCs, where it has demonstrated high

solar energy conversion efficiencies.[1][3] Its molecular structure, characterized by an indoline

donor group and a cyanoacrylic acid acceptor/anchoring group, allows for efficient charge

separation and electron injection into semiconductor materials like titanium dioxide (TiO₂) and

tin dioxide (SnO₂).[1][4]
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Property Value Reference

CAS Number 786643-20-7 [5]

Molecular Formula C₄₂H₃₅N₃O₄S₃ [2]

Molecular Weight 741.94 g/mol [2]

Appearance Light brown to black solid [2]

Peak Extinction Coefficient 68,700 M⁻¹cm⁻¹ at 540 nm [6]

Solubility of D149 in Organic Solvents
The solubility of D149 is a crucial factor for its application, influencing solution processing, dye

loading on semiconductor films, and the potential for aggregation, which can negatively impact

device performance.[1] While extensive quantitative solubility data across a wide range of

organic solvents is not readily available in published literature, this guide summarizes the

known qualitative and quantitative information.

Quantitative and Qualitative Solubility Data
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Solvent Solubility
Temperature
(°C)

Notes Reference

Dimethyl

Sulfoxide

(DMSO)

1 mg/mL (1.35

mM)
Not Specified

Ultrasonic

assistance may

be needed.

Hygroscopic

DMSO can

significantly

impact solubility;

use newly

opened solvent.

[2][6]

Water < 0.1 mg/mL Not Specified
Considered

insoluble.
[2][6]

Acetonitrile/tert-

Butanol (1:1 v/v)
0.5 mM Not Specified

Commonly used

as a dyeing

solution for

sensitizing TiO₂

films.

[2][7]

Methoxypropionit

rile
Not Specified Not Specified

Used as a

component in an

electrolyte

solution for

DSSCs.

[2]

Benzene Not Specified Not Specified

Used for

photophysical

studies.

[8]

Acetonitrile Not Specified Not Specified

Used for

photophysical

studies. Lifetimes

of the excited

state have been

measured in this

solvent.

[8][9]
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Methanol Not Specified Not Specified

Used for

photophysical

studies. Faster

deactivation of

the dye was

observed

compared to

other solvents.

[8][9]

Acetone Not Specified Not Specified

Used for

photophysical

studies.

[9]

Tetrahydrofuran

(THF)
Not Specified Not Specified

Used for

photophysical

studies.

[9]

Chloroform Not Specified Not Specified

Used for

photophysical

studies.

[9]

Experimental Protocols for Solubility Determination
For solvents where quantitative data is unavailable, the following established methods can be

employed to determine the solubility of D149.

Spectrophotometric Method
This method is highly suitable for colored compounds like D149 and relies on the Beer-Lambert

law. It involves creating a calibration curve from solutions of known concentrations to determine

the concentration of a saturated solution.

Detailed Methodology:

Preparation of Standard Solutions:

Accurately weigh a precise amount of D149 dye and dissolve it in the organic solvent of

interest to create a stock solution of a known concentration (e.g., 0.1 mg/mL).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3558024/
https://www.semanticscholar.org/paper/Ultrafast-photoinduced-relaxation-dynamics-of-the-Lohse-Kuhnt/c892236915426e7fa8db05f78dc1f242ff8b6e08
https://www.semanticscholar.org/paper/Ultrafast-photoinduced-relaxation-dynamics-of-the-Lohse-Kuhnt/c892236915426e7fa8db05f78dc1f242ff8b6e08
https://www.semanticscholar.org/paper/Ultrafast-photoinduced-relaxation-dynamics-of-the-Lohse-Kuhnt/c892236915426e7fa8db05f78dc1f242ff8b6e08
https://www.semanticscholar.org/paper/Ultrafast-photoinduced-relaxation-dynamics-of-the-Lohse-Kuhnt/c892236915426e7fa8db05f78dc1f242ff8b6e08
https://www.benchchem.com/product/b14798972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing concentrations.

Determination of Maximum Absorbance Wavelength (λmax):

Using the most concentrated standard solution, scan the UV-Visible spectrum over a

relevant wavelength range (e.g., 400-700 nm) to identify the λmax. For D149, the

absorption maximum is typically around 530-550 nm.[10][11]

Generation of a Calibration Curve:

Set the spectrophotometer to the determined λmax.

Measure the absorbance of each standard solution, using the pure organic solvent as a

blank.

Plot a graph of absorbance versus concentration for the standard solutions. Perform a

linear regression to obtain the equation of the line (y = mx + c) and the correlation

coefficient (R²).

Preparation of a Saturated Solution:

Add an excess amount of D149 dye to a known volume of the organic solvent in a sealed

container.

Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.[12]

Measurement of Saturated Solution Absorbance:

After agitation, allow the solution to stand for the excess solid to settle.

Carefully withdraw a sample from the supernatant and filter it through a 0.45 µm syringe

filter to remove any undissolved particles.[12]

Dilute the filtered saturated solution with the same solvent to bring the absorbance within

the linear range of the calibration curve. Record the dilution factor accurately.
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Measure the absorbance of the diluted saturated solution at the λmax.

Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of the diluted

saturated solution.

Multiply this concentration by the dilution factor to determine the concentration of the

saturated solution, which represents the solubility of D149 in that solvent at the specified

temperature.[12]

Gravimetric Method
The gravimetric method is a direct approach that involves measuring the mass of the solute

dissolved in a known volume of solvent.[13]

Detailed Methodology:

Preparation of a Saturated Solution:

Prepare a saturated solution of D149 in the chosen organic solvent as described in step 4

of the spectrophotometric method.

Sample Withdrawal and Filtration:

Carefully withdraw a precise volume of the supernatant from the saturated solution using a

calibrated pipette. Filter the sample to remove any undissolved solids.

Solvent Evaporation:

Transfer the filtered aliquot to a pre-weighed, clean, and dry evaporating dish.

Slowly evaporate the solvent under controlled conditions (e.g., in a fume hood or a

vacuum oven at a temperature that will not degrade the dye).

Mass Determination:
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Once the solvent has completely evaporated, cool the evaporating dish containing the dry

D149 residue to room temperature in a desiccator.

Weigh the dish on an analytical balance.

Repeat the process of heating, cooling, and weighing until a constant mass is achieved.

[13]

Calculation of Solubility:

The mass of the dissolved dye is the final constant mass of the dish with the residue

minus the initial mass of the empty dish.

The solubility is then calculated by dividing the mass of the dissolved dye by the volume of

the solvent aliquot taken.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for determining D149 dye solubility.

D149 in Dye-Sensitized Solar Cell (DSSC) Operation
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Caption: Electron transfer pathway in a D149-sensitized solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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